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Compound of Interest

Compound Name: 1-Isocyano-4-phenoxybenzene

CAS No.: 730964-87-1

Cat. No.: B1586562

Get Quote

Executive Summary
1-Isocyano-4-phenoxybenzene (also known as 4-phenoxyphenyl isocyanide) is a privileged

building block in modern medicinal chemistry.[1][2] Its isocyanide functionality (-N≡C) serves as

a unique "C1" synthon in multicomponent reactions (MCRs) such as the Ugi and Passerini

reactions, facilitating the rapid assembly of peptidomimetics and kinase inhibitors.[1][2]

This guide provides a robust, scalable synthetic protocol for this compound. Unlike generic

procedures, this workflow addresses the specific lipophilicity of the phenoxy-substituted aryl

ring and the critical safety protocols required for handling aromatic isocyanides.[2]
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Property Specification

IUPAC Name 1-Isocyano-4-phenoxybenzene

CAS Number 730964-87-1

Molecular Formula

Molecular Weight 195.22 g/mol

Physical State
Off-white to pale yellow solid/oil (purity

dependent)

Odor Pungent, characteristic of isocyanides

Solubility
Soluble in DCM,

, THF; Insoluble in water

Retrosynthetic Analysis & Strategy
The synthesis relies on the "gold standard" Ugi procedure: the dehydration of a formamide

precursor.[2] This route is preferred over the Hoffman carbylamine reaction (amine +

+ base) due to higher yields, cleaner profiles, and better scalability for electron-rich aryl
systems.[1][2]

Reaction Scheme (Graphviz)[1][2]
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Figure 1: Two-step synthetic pathway from commercially available 4-phenoxyaniline.[1][2]

Experimental Protocol
Step 1: Synthesis of N-(4-phenoxyphenyl)formamide
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Objective: Convert the primary amine to the formamide using a mixed anhydride strategy.[1][2]

This method is superior to direct reflux with formic acid for phenoxy-anilines as it avoids

prolonged heating that can lead to oxidation.[2]

Reagents:

4-Phenoxyaniline (1.0 eq)[1][2]

Formic acid (98%, 1.2 eq)[1][2]

Acetic anhydride (1.1 eq)[1][2]

THF (Tetrahydrofuran) or DCM (Dichloromethane) as solvent[1][2]

Procedure:

Activation: In a dry flask, mix Formic acid (1.2 eq) and Acetic anhydride (1.1 eq). Stir at 55-

60°C for 1 hour to generate the acetic-formic anhydride in situ. Caution: Exothermic.

Addition: Cool the anhydride mixture to 0°C. Add a solution of 4-Phenoxyaniline dissolved in

minimal dry THF dropwise.

Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor by

TLC (EtOAc/Hexane 1:1).[2] The amine spot (

) should disappear, replaced by the formamide (

).[2]

Workup: Quench with saturated

solution. Extract with Ethyl Acetate (3x).[2] Wash organics with brine, dry over

, and concentrate.[1][2]

Purification: Recrystallization from Ethanol/Water is usually sufficient.[2]

Step 2: Dehydration to 1-Isocyano-4-phenoxybenzene
Objective: Dehydrate the formamide to the isocyanide using Phosphorus Oxychloride (
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).[1][2] Critical Control Point: Temperature must be maintained below 0°C during addition to
prevent polymerization or "tarring" of the electron-rich aromatic ring.[2]

Reagents:

N-(4-phenoxyphenyl)formamide (1.0 eq)[1][2]

Phosphorus Oxychloride (

, 1.2 eq)[1][2]

Triethylamine (

, 3.0 eq) - Acts as the acid scavenger.[1][2]

Dichloromethane (DCM) - Anhydrous.[1][2]

Procedure:

Setup: Flame-dry a 3-neck round-bottom flask. Equip with an addition funnel and nitrogen

inlet.[2] Add the Formamide (from Step 1) and dry DCM (0.2 M concentration).[2]

Base Addition: Add Triethylamine (3.0 eq) and cool the solution to -5°C to 0°C using an

ice/salt bath.

Dehydration: Add

(1.2 eq) dropwise over 30 minutes. Do not let the internal temperature rise above 5°C.

Mechanism:[3][4][5] The oxygen of the amide attacks

, creating a leaving group.[2] The base then eliminates protons to form the

bond.[2]

Completion: Stir at 0°C for 1 hour. TLC should show a non-polar spot (Isocyanide) moving

significantly higher than the starting material.[2]

Quenching: Pour the reaction mixture carefully into a stirred solution of
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(aq) at 0°C. Warning: Gas evolution.

Isolation: Separate layers. Wash the organic layer with water and brine.[2] Dry over

(Magnesium Sulfate).[2][6]

Purification: Flash column chromatography on silica gel.

Eluent: 5-10% EtOAc in Hexanes.[2] (Isocyanides are less polar than the formamide

precursor).[2]

Note: Silica can sometimes hydrolyze isocyanides; add 1%

to the eluent to buffer the silica.[2]

Process Safety & Odor Control (Self-Validating
System)
Isocyanides are notorious for their vile, lingering odor and potential toxicity.[2] A self-validating

safety system is required.[2]

Odor Quenching Protocol
Never clean glassware containing isocyanides with water alone.[2]

The "Killer" Solution: Prepare a bath of Ethanol (90%) and concentrated HCl (10%).[2]

Mechanism: Acidic hydrolysis converts the isocyanide back to the amine (which has no

isocyanide stench) and formic acid.[2]

Validation: If the odor persists, the pH is not low enough.[2] Add more acid.[2]

Workflow Logic Diagram
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Figure 2: Mandatory safety loop for handling isocyanide glassware.

Applications in Drug Discovery[2][13][16][17]
1-Isocyano-4-phenoxybenzene is primarily used in Multicomponent Reactions (MCRs).[1][2]

The Ugi Reaction
It reacts with an amine, an aldehyde, and a carboxylic acid to form

-acylamino amides.[1][2]

Relevance: This generates "drug-like" libraries.[2] The phenoxy group provides a

hydrophobic tail often required for binding into deep hydrophobic pockets of enzymes (e.g.,

Kinases, Proteases).[1][2]

The Passerini Reaction
Reacts with an aldehyde and a carboxylic acid to form

-acyloxy carboxamides.[2]

Relevance: Useful for synthesizing depsipeptides and ester-based inhibitors.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synthesis of 1-Isocyano-4-phenoxybenzene: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586562/docs#synthesis-of-1-isocyano-4-
phenoxybenzene-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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